5-(5-Fluoro-1-methylpyrazol-4-yl)-1,3,4-thiadiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “5-(5-Fluoro-1-methylpyrazol-4-yl)-1,3,4-thiadiazol-2-amine” is a new cereals fungicide . It has a low aqueous solubility and is not considered highly volatile . It may be persistent in both soil and water systems . No major human health issues have been identified but it may be a skin sensitiser or cause skin irritation . It is toxic to aquatic systems but is not considered harmful to insect pollinators .
Synthesis Analysis
The synthesis of this compound involves the coordination of stable radical ligands with transition metal ions . Crystals of four heterspin complexes, [M(hfac)2LF]2 {M = Mn, Co, or Ni and hfac = hexafluoroacetylacetonate} and [Cu(hfac)2LF]n, were obtained using a new fluorinated pyrazolyl-substituted nitronyl nitroxide radical .Molecular Structure Analysis
The molecular structure of this compound involves a metal ion in a six-coordinated environment with four O atoms from the two hfac ligands, one radical O atom, and one pyrazole N atom from ligand LF . The complexes [M(hfac)2LF]2 have similar dimer structures .Chemical Reactions Analysis
The chemical reactions involving this compound are strongly antiferromagnetically coupled . The M ions and the directly coordinated radicals show this behavior .Physical And Chemical Properties Analysis
This compound is a blue powder with a melting point of 106–107 °С . It has a low aqueous solubility and is not considered highly volatile .Mechanism of Action
The mechanism of action of this compound involves the metal–radical approach, a well-established synthetic way toward multi-spin systems . The advantage offered by the use of paramagnetic ligands is that metal–radical magnetic exchange coupling is direct between the magnetic orbitals of the radical and metal ion .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-(5-fluoro-1-methylpyrazol-4-yl)-1,3,4-thiadiazol-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6FN5S/c1-12-4(7)3(2-9-12)5-10-11-6(8)13-5/h2H,1H3,(H2,8,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOWVITGRCRCGCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)C2=NN=C(S2)N)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6FN5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.